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Abstract

Diisononyl adipate (DINA) is a complex mixture of isomeric esters derived from adipic acid
and isononyl alcohol.[1][2] It is a high molecular weight, branched-chain plasticizer primarily
utilized to impart flexibility to polymeric materials, most notably polyvinyl chloride (PVC).[3]
DINA is characterized by its excellent low-temperature performance, low volatility, and
favorable toxicological profile compared to some traditional phthalate plasticizers.[4][5] This
technical guide provides an in-depth overview of the chemical structure, physicochemical
properties, and synthesis of diisononyl adipate, with a focus on experimental methodologies
relevant to research and development.

Chemical Structure and Identification

Diisononyl adipate is not a single compound but rather a mixture of isomers due to the
branched nature of the isononyl alcohol reactant. The general structure consists of a central
adipic acid backbone esterified with two isononyl alcohol molecules.[2] The isononyl alcohol
itself is a mixture of various C9 branched-chain isomers.

Molecular Formula: C24H4604[6][7]
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Molecular Weight: 398.62 g/mol [6][7]

CAS Number: 33703-08-1[6][7]

Synonyms: DINA, Hexanedioic acid, diisononyl ester, Adipic acid diisononyl ester[7][8]

The chemical structure of a representative diisononyl adipate isomer, bis(7-methyloctyl)

hexanedioate, is depicted below.

Caption: Chemical structure of a diisononyl adipate isomer.

Physicochemical Properties

The physicochemical properties of diisononyl adipate are summarized in the table below.

These properties are crucial for its application as a plasticizer and for predicting its

environmental fate and behavior.

Property

Value

Test Method/Reference

Physical State

Colorless, oily liquid

[7](8]

Boiling Point 232 -233°C OECD 103 (general)[6][9]
Melting Point -60 °C [6]
Density 0.92 g/cm3 at 20 °C ASTM D4052 (typical)[4][10]

Kinematic Viscosity

24 mm2/s at 20 °C

ASTM D445 (typical)[4][11]

Flash Point

228 °C (Pensky-Martens

closed cup)

[4]

Auto-ignition Temperature

> 370 °C

[4]

Water Solubility

2.2x10~* mg/L at 20 °C

OECD 105 (general)[6][12]

log Kow (Octanol-Water

Partition Coefficient)

9.24

[6]
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Experimental Protocols for Physicochemical
Properties

The determination of the physicochemical properties of diisononyl adipate should follow
standardized methodologies to ensure accuracy and reproducibility. Below are summaries of
the principles behind the cited standard test methods.

Boiling Point (OECD Guideline 103)

This guideline presents several methods for determining the boiling point of a substance.[9][13]
[14] For a liquid like diisononyl adipate, a common approach is the ebulliometer method.

e Principle: An ebulliometer is used to measure the boiling point of a liquid at a known
pressure. The temperature of the boiling liquid and its vapor are measured under equilibrium

conditions.

e Apparatus: A glass apparatus (ebulliometer) with a heating element, a condenser, and a
calibrated temperature measuring device.

e Procedure:

The ebulliometer is charged with the diisononyl adipate sample.

o

o

The sample is heated to its boiling point, and the temperature is allowed to stabilize.

[¢]

The boiling temperature and the ambient pressure are recorded.

[e]

The observed boiling point is corrected to standard atmospheric pressure (101.325 kPa)
using a pressure-temperature nomograph or the Clausius-Clapeyron equation.

Density (ASTM D4052)

This standard test method covers the determination of the density of petroleum products and
viscous oils, and it is suitable for diisononyl adipate.[10][15][16]

e Principle: The method is based on the measurement of the change in the frequency of
oscillation of a U-shaped tube when it is filled with the sample liquid. The density is a function

of the oscillation period.
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o Apparatus: A digital density meter equipped with a U-tube oscillator, a temperature-controlled
housing, and a frequency counter.

e Procedure:

o The instrument is calibrated using two reference fluids of known density (e.g., dry air and
pure water).

o The sample of diisononyl adipate is introduced into the U-tube, ensuring no air bubbles
are present.

o The U-tube is brought to the desired temperature (e.g., 20 °C).

o The instrument measures the oscillation period of the filled tube and calculates the density
based on the calibration data.

Kinematic Viscosity (ASTM D445)

This method specifies a procedure for determining the kinematic viscosity of liquid petroleum
products, which is applicable to diisononyl adipate.[11][17][18]

e Principle: The time is measured for a fixed volume of liquid to flow under gravity through the
capillary of a calibrated viscometer at a controlled temperature. The kinematic viscosity is the
product of the measured flow time and the calibration constant of the viscometer.

o Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant-
temperature bath, and a timing device.

e Procedure:
o The viscometer is charged with the diisononyl adipate sample.

o The viscometer is placed in a constant-temperature bath until the sample reaches the test
temperature.

o The liquid is drawn up into the upper bulb of the viscometer.
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o The time taken for the liquid to flow between two marked points on the capillary is
measured.

o The kinematic viscosity is calculated by multiplying the flow time by the viscometer
constant.

Water Solubility (OECD Guideline 105)

This guideline describes the column elution method for determining the water solubility of
substances with low solubility, such as diisononyl adipate.[12][19]

e Principle: Water is passed through a column packed with an inert support material coated
with the test substance. The concentration of the substance in the eluate is measured until
saturation is reached.

o Apparatus: A chromatography column, an inert support material (e.g., glass beads or silica
gel), a pump for delivering water at a constant flow rate, and an analytical instrument for
concentration measurement (e.g., GC-MS).

e Procedure:
o The inert support is coated with diisononyl adipate.
o The coated support is packed into the column.
o Water is pumped through the column at a low, constant flow rate.

o Fractions of the eluate are collected and the concentration of diisononyl adipate is
determined.

o The process is continued until the concentration in the eluate reaches a plateau, which
represents the water solubility.

Synthesis of Diisononyl Adipate

The industrial synthesis of diisononyl adipate is primarily achieved through the esterification
of adipic acid with isononyl alcohol.[3][20] Two main catalytic approaches are employed:
traditional chemical catalysis and modern enzymatic catalysis.
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Traditional Chemical Synthesis

This method utilizes acid catalysts to facilitate the esterification reaction at elevated
temperatures.[3]

e Reactants:
o Adipic acid
o Isononyl alcohol (typically in excess, with a molar ratio to adipic acid of 1:2.2 to 1:2.6)[3]

o Catalyst (e.qg., sulfuric acid, p-toluenesulfonic acid, or titanium-based catalysts like
isopropyl titanate)[3]

e General Procedure:

o Adipic acid, isononyl alcohol, and the catalyst are charged into a reactor equipped with a
stirrer, a heating mantle, and a condenser with a water separator (e.g., Dean-Stark
apparatus).

o The reaction mixture is heated to a temperature between 140 °C and 220 °C.[3]

o The esterification reaction produces water as a byproduct, which is continuously removed
by azeotropic distillation to drive the reaction to completion.

o The reaction progress is monitored by measuring the amount of water collected or by
analyzing the acid value of the reaction mixture.

o Once the reaction is complete, the crude product is purified. This typically involves
neutralization of the acid catalyst, washing with water, and removal of unreacted alcohol
and other volatile impurities by vacuum distillation.

Enzymatic Synthesis

An environmentally friendlier alternative involves the use of immobilized lipases as biocatalysts.
[3] This method proceeds under milder conditions.

e Reactants:
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o Adipic acid
o Isononyl alcohol (a molar ratio of 1:3 is often optimal)[3]

o Immobilized lipase (e.g., from Thermomyces lanuginosus)[3]

e General Procedure:

o Adipic acid, isononyl alcohol, and the immobilized lipase are added to a reactor. This
process is often carried out in a solvent-free system.[3]

o The mixture is incubated at a moderate temperature, typically around 50 °C.[3]

o Avacuum (e.g., 13.3 kPa) is applied to remove the water produced during the
esterification, shifting the equilibrium towards the product.[3]

o The reaction is allowed to proceed for several hours until high conversion is achieved.

o The immobilized enzyme is separated from the product by simple filtration and can be
reused.

o The resulting diisononyl adipate is typically of high purity and may require minimal
further purification.

The generalized workflow for the synthesis of diisononyl adipate is illustrated in the following
diagram.
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Chemical Synthesis Enzymatic Synthesis
Adipic Acid + Isononyl Alcohol + Acid Catalyst Adipic Acid + Isononyl Alcohol + Immobilized Lipase
Esterification Esterification
(140-220°C, Water Removal) (ca. 50°C, Vacuum)
Neutralization & Washing Filtration (Enzyme Recovery)

Vacuum Distillation High-Purity DINA

Purified DINA

Click to download full resolution via product page

Caption: Generalized workflow for chemical and enzymatic synthesis of DINA.

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural elucidation and purity assessment of
diisononyl adipate.

Fourier-Transform Infrared (FT-IR) Spectroscopy

» Principle: FT-IR spectroscopy measures the absorption of infrared radiation by the sample,
which excites molecular vibrations. The resulting spectrum provides a fingerprint of the
functional groups present.
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o Sample Preparation: As a liquid, diisononyl adipate can be analyzed neat by placing a thin
film between two salt plates (e.g., KBr or NaCl) or by using an Attenuated Total Reflectance
(ATR) accessory.[21][22]

o Expected Absorptions:
o Strong C=0 stretching vibration for the ester functional group around 1735 cm™2.
o C-O stretching vibrations in the region of 1250-1150 cm~2.

o C-H stretching and bending vibrations from the long alkyl chains.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Principle: NMR spectroscopy provides detailed information about the carbon-hydrogen
framework of a molecule. *H NMR gives information on the types and proximity of protons,
while 13C NMR provides information on the different carbon environments.

o Sample Preparation: A small amount of diisononyl adipate is dissolved in a deuterated
solvent (e.g., CDCls).

o Expected *H NMR Signals:
o Signals corresponding to the methylene protons of the adipic acid backbone.

o A complex pattern of signals from the various methylene and methine protons of the

branched isononyl chains.
o Signals from the terminal methyl groups of the isononyl chains.
o Expected 13C NMR Signals:
o A signal for the carbonyl carbon of the ester group around 173 ppm.

o Signals for the carbons of the adipic acid and isononyl chains.

Mass Spectrometry (MS)
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e Principle: MS measures the mass-to-charge ratio (m/z) of ionized molecules. It is used to
determine the molecular weight and can provide structural information through fragmentation
patterns.

« lonization Methods: For a relatively volatile and thermally stable compound like diisononyl
adipate, Electron lonization (El) or Chemical lonization (Cl) coupled with Gas
Chromatography (GC-MS) can be used.[23][24] Electrospray lonization (ESI) is also a
possibility.

o Expected Results: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the specific isomer, as well as characteristic fragment ions resulting
from the cleavage of the ester bonds and fragmentation of the alkyl chains.

Safety and Handling

Diisononyl adipate is generally considered to have low acute toxicity.[6] However, as with any
chemical, appropriate safety precautions should be taken.

« Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves and safety glasses.[25]

o Reactivity: Diisononyl adipate is an ester and can react with strong acids and bases. It can
also react with strong oxidizing agents.[8][25]

o Storage: Store in a cool, dry place away from incompatible materials.

This technical guide provides a foundational understanding of the chemical properties,
structure, and synthesis of diisononyl adipate. For specific research applications, it is
recommended to consult the detailed standard test methods and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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